Cas no 105591-45-5 (5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane)

• Product Name: 5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
• CAS No: 105591-45-5
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 1156144
• PubChem ID: 13681857
• Update Time: 2025-04-20

5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(2-bromopropyl)-6-methoxy-
• 5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
• EN300-1989674
• 105591-45-5

• Inchi： 1S/C11H13BrO3/c1-7(12)3-8-4-10-11(15-6-14-10)5-9(8)13-2/h4-5,7H,3,6H2,1-2H3
• InChI Key： ZQANTOCVVOQPTF-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=C2C(=CC=1OC)OCO2

Computed Properties

• Exact Mass: 272.00479
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69